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Get Quote

Confirming the formation of the desired a,B-unsaturated carbonyl product and identifying
potential side products, such as those from the competing Rupe rearrangement, is critical.[1][2]
The Rupe rearrangement, which can occur with tertiary propargyl alcohols, yields a,3-
unsaturated methyl ketones via a different mechanistic pathway.[1][2] Spectroscopic analysis is
the cornerstone of this verification process.

Comparative Spectroscopic Analysis

A multi-faceted spectroscopic approach, employing Nuclear Magnetic Resonance (NMR),
Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), provides a comprehensive and
validated structural assessment of the rearrangement products.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The
Structural Blueprint

NMR spectroscopy is arguably the most powerful tool for the unambiguous structural
determination of Meyer-Schuster products. Both *H and 3C NMR provide detailed information
about the carbon skeleton and the electronic environment of each nucleus.
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H NMR Spectroscopy: Unveiling Proton Environments

The key diagnostic signals in the *H NMR spectrum of an a,3-unsaturated carbonyl compound
are the olefinic protons and, if applicable, the aldehydic proton.

 Olefinic Protons: The protons on the carbon-carbon double bond (a- and B-protons) typically
resonate in the downfield region, from & 5.8 to 7.5 ppm. Their chemical shift is influenced by
the substituents on the double bond and the carbonyl group. The coupling constant (J-value)
between these protons is indicative of the alkene geometry. For trans isomers, the coupling
constant is typically larger (12-18 Hz) compared to cis isomers (6-12 Hz).

e a-Protons: Protons on the carbon adjacent to the carbonyl group are deshielded and appear
in the range of 6 2.0-2.5 ppm.[3][4]

» Aldehydic Proton: For a,3-unsaturated aldehydes, the aldehydic proton gives a highly
characteristic signal far downfield, between 6 9.3 and 10.0 ppm.[3][4][5]

13C NMR Spectroscopy: Mapping the Carbon Framework

13C NMR spectroscopy provides crucial information about the carbon atoms in the molecule,
especially the carbonyl and olefinic carbons.

e Carbonyl Carbon (C=0): The carbonyl carbon of a,3-unsaturated ketones and aldehydes
resonates in the downfield region of the spectrum, typically between & 190 and 215 ppm.[5]
Conjugation to a double bond generally shifts the carbonyl carbon signal slightly upfield
compared to its saturated counterpart.[6]

 Olefinic Carbons (C=C): The a- and B-carbons of the double bond have distinct chemical
shifts. The B-carbon is generally more deshielded (further downfield) than the a-carbon due
to the electron-withdrawing effect of the carbonyl group.[6] Typical ranges are & 120-150
ppm. The extent of conjugation and steric hindrance can influence these chemical shifts.[7]
[81[91[10]

Table 1: Typical 1H and 3C NMR Chemical Shifts for Meyer-Schuster Products
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Functional 'H Chemical 13C Chemical
Proton . Carbon .
Group Shift (6, ppm) Shift (8, ppm)
a,B-Unsaturated
a-H 2.0-25 C=0 190 - 210
Ketone
B-H 58-7.0 a-C 120 - 140
B-C 130 - 150
a,B-Unsaturated ]
Aldehydic H 9.3-10.0 Cc=0 190 - 200
Aldehyde
a-H 6.0-6.5 a-C 130 - 140
B-H 6.8-7.5 B-C 140 - 160

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is a rapid and effective technique for identifying the presence of the key
carbonyl (C=0) and carbon-carbon double bond (C=C) functional groups in the product.

The most prominent and diagnostic absorption in the IR spectrum of a Meyer-Schuster product
Is the carbonyl stretching vibration.

e Carbonyl (C=0) Stretch: For a,3-unsaturated ketones, this appears as a strong, sharp peak
in the range of 1666-1685 cm~1.[11][12] For a,B-unsaturated aldehydes, the absorption is
found between 1685-1710 cm~1.[11][13] The conjugation lowers the frequency of the C=0
stretch compared to saturated ketones (around 1715 cm~1) and aldehydes (around 1720-
1740 cm™1).[12]

e Carbon-Carbon Double Bond (C=C) Stretch: The C=C stretching vibration of the conjugated
system appears as a medium to weak absorption in the region of 1600-1650 cm—1.

e Aldehydic C-H Stretch: Aldehydes also exhibit a characteristic C-H stretching vibration,
which appears as two weak bands around 2720 cm~* and 2820 cm~1.[5]

Table 2: Characteristic IR Absorption Frequencies for Meyer-Schuster Products
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i Absorption .
Functional Group Bond Intensity
Frequency (cm™?)

a,B-Unsaturated

C=0 1666 - 1685 Strong
Ketone
Cc=C 1600 - 1650 Medium to Weak
a,B-Unsaturated

Cc=0 1685 - 1710 Strong
Aldehyde
Cc=C 1600 - 1650 Medium to Weak
Aldehydic C-H 2720 and 2820 Weak

Mass Spectrometry (MS): Determining Molecular Weight
and Fragmentation

Mass spectrometry provides the molecular weight of the product and offers structural clues

through the analysis of fragmentation patterns.

e Molecular lon Peak (M*): The molecular ion peak corresponds to the molecular weight of the

a,B-unsaturated carbonyl compound. For many aldehydes and ketones, this peak is readily

observable.

e Fragmentation Patterns: The fragmentation of a,3-unsaturated carbonyl compounds is

influenced by the stability of the resulting fragments. Common fragmentation pathways

include:

o a-Cleavage: Cleavage of the bond adjacent to the carbonyl group, leading to the formation

of a stable acylium ion ([RCO]J").[14]

o McLafferty Rearrangement: This is a characteristic fragmentation for carbonyl compounds

with a y-hydrogen. It involves the transfer of a hydrogen atom to the carbonyl oxygen

followed by cleavage of the 3-bond, resulting in the loss of a neutral alkene molecule.[15]

o Loss of Neutral Molecules: The loss of small, stable neutral molecules like CO (28 Da) and

H20 (18 Da) is also common.
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Experimental Protocols

Protocol 1: Sample Preparation for Spectroscopic Analysis

e Reaction Quench and Work-up: After the Meyer-Schuster rearrangement is complete,
guench the reaction with a suitable reagent (e.g., saturated NaHCOs solution).[16]

o Extraction: Extract the product into an appropriate organic solvent (e.g., diethyl ether or ethyl
acetate).[16]

e Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., MgSOa or
NazS0a), filter, and concentrate the solvent under reduced pressure.[16]

 Purification: Purify the crude product by column chromatography on silica gel to isolate the
desired a,3-unsaturated carbonyl compound.[16]

o Sample Preparation for Analysis:

o NMR: Dissolve a few milligrams of the purified product in a deuterated solvent (e.g.,
CDCIls) containing a small amount of tetramethylsilane (TMS) as an internal standard.

o IR: For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl or
KBr). For solid samples, a KBr pellet or a Nujol mull can be prepared. Alternatively,
Attenuated Total Reflectance (ATR) can be used for both liquid and solid samples.

o MS: Dissolve a small amount of the sample in a volatile solvent (e.g., methanol or
acetonitrile) for analysis by techniques like Electrospray lonization (ESI) or prepare for
direct analysis by Electron lonization (El).

Protocol 2: Spectroscopic Data Acquisition
e NMR Spectroscopy:

o Acquire a *H NMR spectrum to identify the olefinic and aldehydic protons and determine
their coupling constants.

o Acquire a 3C NMR spectrum to identify the carbonyl and olefinic carbons.
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o Perform 2D NMR experiments like COSY and HSQC if necessary for complex structures
to establish connectivity.

e IR Spectroscopy:

o Record the IR spectrum over the range of 4000-400 cm™1.

o lIdentify the characteristic C=0 and C=C stretching frequencies.
e Mass Spectrometry:

o Obtain a high-resolution mass spectrum (HRMS) to confirm the elemental composition of
the molecular ion.

o Analyze the fragmentation pattern in the low-resolution mass spectrum to support the
proposed structure.

Visualizing the Process

Diagram 1: The Meyer-Schuster Rearrangement Mechanism

. : . e -
Propargyl Alcohol ;Hb Protonated Alcohol H20 (1.3-shift Allene Intermediate % Carbocation 4"" Enol Intermediate M a,B-Unsaturated Carbonyl

Click to download full resolution via product page
Caption: Mechanism of the Meyer-Schuster Rearrangement.

Diagram 2: Workflow for Spectroscopic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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